Cas no 1353955-82-4 (4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353955-82-4
• MF: C₁₄H₂₅ClN₂O₃
• MW: 304.812903165817
• CID: 2157226
• Update Time: 2025-11-01

4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-((2-chloro-N-methylacetamido)methyl)piperidine-1-carboxylate
• AM92718
• 4-{[(2-Chloroacetyl)methylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H25ClN2O3/c1-14(2,3)20-13(19)17-7-5-11(6-8-17)10-16(4)12(18)9-15/h11H,5-10H2,1-4H3
• InChI Key： NJFILXPHZNPELU-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Topological Polar Surface Area: 49.8

Additional information on 4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

Research Brief on 4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353955-82-4)

The compound 4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353955-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butyl ester and chloroacetyl functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its potential in modulating key signaling pathways involved in cancer and inflammatory diseases.

One of the primary applications of this compound lies in its role as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective PI3K inhibitors, which are crucial for targeting aberrant signaling in cancer cells. The chloroacetyl moiety of the compound allows for efficient derivatization, enabling researchers to introduce diverse pharmacophores that enhance binding affinity and selectivity.

In addition to its use in kinase inhibitor development, recent research has explored the compound's potential in prodrug design. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that the tert-butyl ester group in 1353955-82-4 can be selectively cleaved under physiological conditions, making it a promising candidate for masking active drug moieties and improving pharmacokinetic properties. This approach has been particularly valuable in enhancing the bioavailability of poorly soluble compounds.

Further investigations into the mechanistic aspects of this compound have revealed its ability to act as a covalent modifier of cysteine residues in target proteins. A 2024 preprint on ChemRxiv detailed how the chloroacetyl group forms irreversible bonds with nucleophilic amino acids, a property leveraged in the design of covalent inhibitors for challenging drug targets such as KRAS mutants. This covalent binding mechanism offers prolonged target engagement, which is advantageous in overcoming drug resistance.

Despite its promising applications, challenges remain in optimizing the synthetic routes for 1353955-82-4 to ensure scalability and cost-effectiveness. Recent advances in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these limitations by enabling continuous production with higher yields and reduced waste. These innovations are expected to facilitate broader adoption of this intermediate in industrial drug discovery programs.

In conclusion, 4-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester represents a valuable chemical tool in modern drug discovery, with demonstrated applications in kinase inhibitor development, prodrug strategies, and covalent targeting approaches. Ongoing research continues to uncover new opportunities for this compound, particularly in addressing unmet medical needs in oncology and inflammation. Future directions may include exploration of its utility in PROTAC (proteolysis-targeting chimera) design and other emerging therapeutic modalities.